Cas no 2229308-64-7 (1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine)

1-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine is a specialized pyrazole-derived amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a tert-butyl group at the 3-position and a methyl-substituted propan-2-amine moiety, contributing to its steric and electronic properties. This compound may serve as a key intermediate or building block in the synthesis of biologically active molecules, owing to its rigid pyrazole core and amine functionality. Its tert-butyl group enhances stability, while the methylpropan-2-amine side chain offers versatility for further derivatization. Researchers value this compound for its potential in developing novel ligands or modulators for targeted biological pathways.
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine structure
2229308-64-7 structure
Product Name:1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
CAS No:2229308-64-7
MF:C12H23N3
MW:209.331122636795
CID:6282659
PubChem ID:165965311
Update Time:2025-06-11

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
    • 2229308-64-7
    • EN300-1731055
    • Inchi: 1S/C12H23N3/c1-11(2,3)10-9(7-12(4,5)13)8-15(6)14-10/h8H,7,13H2,1-6H3
    • InChI Key: DUGZKOLQPJCLFZ-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C(C(C)(C)C)=N1)CC(C)(C)N

Computed Properties

  • Exact Mass: 209.189197746g/mol
  • Monoisotopic Mass: 209.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1731055-1g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
1g
$1458.0 2023-09-20
Enamine
EN300-1731055-5g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
5g
$4226.0 2023-09-20
Enamine
EN300-1731055-10g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
10g
$6266.0 2023-09-20
Enamine
EN300-1731055-0.05g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
0.05g
$1224.0 2023-09-20
Enamine
EN300-1731055-0.1g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
0.1g
$1283.0 2023-09-20
Enamine
EN300-1731055-0.25g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
0.25g
$1341.0 2023-09-20
Enamine
EN300-1731055-0.5g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
0.5g
$1399.0 2023-09-20
Enamine
EN300-1731055-1.0g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
1g
$1458.0 2023-05-23
Enamine
EN300-1731055-2.5g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
2.5g
$2856.0 2023-09-20
Enamine
EN300-1731055-5.0g
1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
2229308-64-7
5g
$4226.0 2023-05-23

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine

Introduction to 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine and Its Significance in Modern Chemical Biology

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine, identified by its CAS number 2229308-64-7, is a compound that has garnered considerable attention in the field of chemical biology due to its unique structural properties and potential biological activities. This heterocyclic amine features a pyrazole core, which is a well-known scaffold in medicinal chemistry, often employed in the development of drugs due to its ability to interact with biological targets in a highly specific manner. The presence of a tert-butyl group at the 3-position of the pyrazole ring and a methylpropan-2-amine side chain further enhances its molecular complexity, making it an intriguing candidate for further exploration.

The compound's structural composition suggests potential applications in the modulation of various biological pathways. The pyrazole moiety is particularly noteworthy, as it has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammatory responses, pain perception, and metabolic disorders. Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing multifaceted therapeutic challenges. For instance, studies have demonstrated that compounds with a pyrazole core can exhibit potent anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes and other inflammatory mediators.

In the context of modern pharmaceutical research, the introduction of bulky substituents such as the tert-butyl group can influence the pharmacokinetic profile of a molecule. This steric hindrance can enhance binding affinity to biological targets while simultaneously reducing off-target effects, a critical consideration in drug development. The methylpropan-2-amine side chain adds another layer of complexity, potentially influencing solubility and metabolic stability. These structural features make 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine a promising candidate for further investigation into its pharmacological properties.

Recent research has shown that modifications to the pyrazole scaffold can lead to significant changes in biological activity. For example, studies have reported that certain pyrazole derivatives exhibit potent antitumor effects by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The presence of both electron-donating and electron-withdrawing groups on the pyrazole ring can modulate reactivity and binding interactions with biological targets. In this regard, 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine represents an interesting case study for understanding how structural modifications can influence biological activity.

The compound's potential applications extend beyond oncology. Emerging evidence suggests that pyrazole-based compounds may have therapeutic benefits in neurological disorders, cardiovascular diseases, and infectious diseases. For instance, some pyrazole derivatives have been shown to modulate neurotransmitter release and receptor activity, making them candidates for treating conditions such as depression and epilepsy. Additionally, their ability to interact with bacterial enzymes has opened new avenues for developing novel antibiotics.

From a synthetic chemistry perspective, 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine exemplifies the sophistication of modern drug design strategies. The synthesis of this compound requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct complex heterocyclic structures with greater efficiency than ever before. These advancements are crucial for enabling the rapid discovery and development of new therapeutic agents.

The use of computational modeling has further accelerated the process of identifying promising candidates like 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-ylyl)-2-methylpropan--2--amine. Molecular docking studies can predict how a compound will interact with biological targets at the atomic level, providing valuable insights into its potential efficacy and selectivity. Such computational approaches are increasingly integrated into drug discovery pipelines, complementing traditional experimental methods.

In conclusion, 1-(3--tert--butyl--1--methyl--1H--pyrazol--4--ylyl)--2--methylpropan--2--amine (CAS no 2229308--64--7) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are poised to play a crucial role in advancing our understanding of biological processes and improving human health.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.